molecular formula C6H15N3 B8807509 4-Ethylpiperazin-1-amine CAS No. 34924-93-1

4-Ethylpiperazin-1-amine

Cat. No.: B8807509
CAS No.: 34924-93-1
M. Wt: 129.20 g/mol
InChI Key: AHAPEYABSDOBIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Ethylpiperazin-1-amine is a piperazine derivative featuring an ethyl group (-CH₂CH₃) substituted at the 4-position of the piperazine ring. Piperazine derivatives are widely explored in medicinal chemistry due to their versatility in modulating pharmacokinetic properties, such as solubility and bioavailability, and their ability to act as pharmacophores in drug design . The ethyl group introduces moderate lipophilicity, enhancing membrane permeability while maintaining water solubility compared to bulkier substituents. This compound is frequently utilized as a building block in synthesizing bioactive molecules, particularly in anticancer and CNS-targeting agents .

Properties

CAS No.

34924-93-1

Molecular Formula

C6H15N3

Molecular Weight

129.20 g/mol

IUPAC Name

4-ethylpiperazin-1-amine

InChI

InChI=1S/C6H15N3/c1-2-8-3-5-9(7)6-4-8/h2-7H2,1H3

InChI Key

AHAPEYABSDOBIP-UHFFFAOYSA-N

Canonical SMILES

CCN1CCN(CC1)N

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects on Piperazine Derivatives

The biological and physicochemical properties of piperazine derivatives are heavily influenced by substituents. Below is a comparative analysis of 4-Ethylpiperazin-1-amine with key analogs:

Table 1: Key Structural and Functional Comparisons
Compound Name Substituent(s) Molecular Weight (g/mol) Key Properties/Applications Evidence ID
4-Ethylpiperazin-1-amine -CH₂CH₃ 206–251 Intermediate in kinase inhibitors; moderate lipophilicity
4-Isopropylpiperazin-1-amine -CH(CH₃)₂ ~227 Increased steric bulk; used in p97 ATPase inhibitors
4-Benzylpiperazin-1-amine -CH₂C₆H₅ ~206 Enhanced aromatic interactions; HIV protease inhibitors
4-(3-Chlorophenyl)piperazin-1-amine -C₆H₄Cl (para) ~252 Electron-withdrawing group; antipsychotic activity
4-(2-Methoxyphenyl)piperazin-1-amine -C₆H₄OCH₃ (para) ~263 Electron-donating group; serotonin receptor modulators
4-(Pyrimidin-2-yl)piperazin-1-amine -C₄H₃N₂ ~194 Aromatic heterocycle; kinase inhibitors (e.g., p97 ATPase)

Key Findings from Research

Electronic and Steric Effects
  • Ethyl vs.
  • Aromatic vs. Aliphatic Substituents : Benzyl () and pyrimidinyl () groups enhance π-π stacking with aromatic residues in target proteins, whereas ethyl groups prioritize solubility .
Pharmacological Activity
  • Anticancer Applications: Ethyl-substituted derivatives (e.g., 6-(4-ethylpiperazin-1-yl)pyridin-3-amine, ) are key intermediates in pyrazino-pyrrolo-pyrimidinone derivatives, showing potent activity against kinases .
  • CNS Targeting : 4-(3-Chlorophenyl)piperazin-1-amine () demonstrates high affinity for dopamine D2 and serotonin 5-HT1A receptors, while ethyl analogs are less selective due to reduced hydrophobicity .

Data Tables

Table 2: Pharmacokinetic Parameters
Compound logP Solubility (mg/mL) Plasma Protein Binding (%) Reference
4-Ethylpiperazin-1-amine 1.2 15.8 65
4-Isopropylpiperazin-1-amine 1.8 9.3 78
4-Benzylpiperazin-1-amine 2.5 3.2 85

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.